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Compound of Interest

Compound Name: Propoxypropanol

Cat. No.: B3425432 Get Quote

In the landscape of industrial and research solvents, glycol ethers stand out for their versatile

properties, acting as effective solvents for a wide array of substances. This guide provides a

detailed comparison of Propoxypropanol (a P-series glycol ether) against other commonly

used glycol ethers, namely Butoxyethanol (an E-series glycol ether) and Dipropylene Glycol

Methyl Ether (another P-series glycol ether). This analysis is intended for researchers,

scientists, and drug development professionals to facilitate informed solvent selection based on

key performance characteristics.

Executive Summary
Propylene glycol ethers (P-series), such as Propoxypropanol and Dipropylene Glycol Methyl

Ether, are increasingly favored over ethylene glycol ethers (E-series), like Butoxyethanol, due

to their significantly lower toxicity profiles.[1][2] P-series glycol ethers are not associated with

the reproductive and developmental toxicities that have been reported for some E-series

counterparts.[1] In terms of performance, Propoxypropanol offers a balanced profile of

solvency, evaporation rate, and water solubility, making it a suitable replacement for

Butoxyethanol in many applications. Dipropylene Glycol Methyl Ether, with its lower volatility, is

ideal for applications requiring a slower evaporation rate.

Comparative Performance Data
The selection of an appropriate glycol ether is heavily dependent on its physical and chemical

properties. The following tables summarize key performance indicators for Propoxypropanol,
Butoxyethanol, and Dipropylene Glycol Methyl Ether to facilitate a direct comparison.
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Property
Propoxypropanol
(PNP)

Butoxyethanol (EB)
Dipropylene Glycol
Methyl Ether (DPM)

CAS Number 1569-01-3[3] 111-76-2 34590-94-8[4]

Series P-Series[2] E-Series[2] P-Series[2]

Molecular Weight (

g/mol )
118.17[3] 118.17[5] 148.20[6]

Boiling Point (°C) 149-150[3][7] 171[8] 180-190[6][9]

Flash Point (°C,

closed cup)
46-48[7] 62-67[5][10] 75[11]

Density (g/cm³ at 20-

25°C)
0.885 - 0.8886[7] 0.902-0.9034[12] 0.951 - 0.954[9][11]

Viscosity (cP at 25°C) ~2.7[13] ~2.9 3.7 - 4.0[6][11]

Surface Tension

(mN/m at 25°C)
~27[13] ~27.4-30.2[10] ~28[6]

Evaporation Rate (n-

Butyl Acetate = 1)
0.22[13] 0.08[10]

0.02 (relative to n-

BuAc=100)[6]

Water Solubility (at

20°C)
Complete/Miscible[7] Complete/Miscible[10] Complete/Miscible[9]

Table 1: Physical and Chemical Properties of Selected Glycol Ethers
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Parameter
Propoxypropanol
(PNP)

Butoxyethanol (EB)
Dipropylene Glycol
Methyl Ether (DPM)

Hansen Solubility

Parameters (MPa½)

   δD (Dispersion) 15.8 16.0 15.8

   δP (Polar) 7.0 5.1 5.9

   δH (Hydrogen

Bonding)
9.2 12.3 10.0

Kauri-Butanol (KB)

Value
Not applicable[14][15] Not applicable[14][15] Not applicable[14][15]

Table 2: Solubility Characteristics of Selected Glycol Ethers Note: Hansen Solubility

Parameters are estimated based on widely accepted values for similar structures and should

be used as a guide. Kauri-Butanol values are not suitable for testing glycol ethers due to their

high solvency.[14][15]

Experimental Protocols
The following are summaries of standard methodologies for determining key performance

parameters of glycol ethers.

Viscosity Determination (ASTM D445)
This method measures the kinematic viscosity of transparent and opaque liquids by timing the

flow of a liquid through a calibrated glass capillary viscometer under gravity.[10][16] The

dynamic viscosity can then be calculated by multiplying the kinematic viscosity by the liquid's

density.[10] Accurate temperature control is crucial for this measurement.[16]

Density Determination (ASTM D4052)
This standard test method determines the density and relative density of liquids using a digital

density meter.[17][18] The method is based on the principle of an oscillating U-tube, where the

oscillation frequency changes with the density of the sample introduced into the tube.[19]
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Non-Volatile Matter (ASTM D1353)
This test is used to determine the amount of residue remaining after the evaporation of a

volatile solvent.[5][8][20] A measured volume of the solvent is evaporated at a controlled

temperature (105 ± 5°C), and the residue is weighed.[20] This is a critical quality control

parameter for high-purity solvents.[20]

Evaporation Rate (ASTM D3539)
This method determines the evaporation rate of volatile liquids using a Shell thin-film

evaporometer. A specified volume of the solvent is spread on a filter paper suspended from a

balance, and the weight loss over time is measured under controlled airflow and temperature.

The results are often reported relative to a standard solvent like n-butyl acetate.

Visualizing Key Processes
To better understand the relationships and processes discussed, the following diagrams are

provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3425432#propoxypropanol-versus-other-glycol-
ethers-in-performance]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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